Cas no 33079-56-0 (1,2-Cyclopentanedione,3,4,4-trimethyl-)

• Product Name: 1,2-Cyclopentanedione,3,4,4-trimethyl-
• CAS No: 33079-56-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 311957
• Update Time: 2026-05-14

1,2-Cyclopentanedione,3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedione,3,4,4-trimethyl-
• 3,4,4-trimethylcyclopentane-1,2-dione

• Inchi： InChI=1S/C8H12O2/c1-5-7(10)6(9)4-8(5,2)3/h5H,4H2,1-3H3
• InChI Key： YHJBEOWTWJHMFC-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)C(C)C1=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1
• Boiling Point: 191.7°Cat760mmHg
• Flash Point: 65.8°C
• Refractive Index: 1.445
• PSA: 34.14